(Z)-2-Cyano-3-(2-nitrophenyl)-N-octylprop-2-enamide

• IUPAC Name: (Z)-2-cyano-3-(2-nitrophenyl)-N-octylprop-2-enamide
• InChI: InChI=1S/C18H23N3O3/c1-2-3-4-5-6-9-12-20-18(22)16(14-19)13-15-10-7-8-11-17(15)21(23)24/h7-8,10-11,13H,2-6,9,12H2,1H3,(H,20,22)/b16-13-
• InChI Key: JDMCEAMFWNWNEQ-SSZFMOIBSA-N
• Canonical SMILES: CCCCCCCCNC(=O)C(=CC1=CC=CC=C1[N+](=O)[O-])C#N
• Isomeric SMILES: CCCCCCCCNC(=O)/C(=C\C1=CC=CC=C1[N+](=O)[O-])/C#N
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

“(Z)-2-Cyano-3-(2-nitrophenyl)-N-octylprop-2-enamide” is a complex organic compound. It contains a cyano group (-CN), a nitrophenyl group (a phenyl ring with a nitro group, -NO2), and an octyl group (an 8-carbon alkyl chain). The “Z” in the name indicates the geometry around the double bond.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the carbon backbone. The presence of the cyano, nitrophenyl, and octyl groups would significantly influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the electron-withdrawing cyano and nitro groups and the electron-donating octyl group. The compound could undergo various reactions such as nucleophilic addition at the cyano group or electrophilic substitution on the phenyl ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar cyano and nitro groups could increase its solubility in polar solvents. The long octyl chain could contribute to its hydrophobicity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if used as a drug, it would interact with biological targets in the body. If used as a reactant in a chemical reaction, its mechanism of action would depend on the reaction conditions and other reactants.

Safety and Hazards

As with any chemical compound, handling “(Z)-2-Cyano-3-(2-nitrophenyl)-N-octylprop-2-enamide” would require appropriate safety measures. The specific safety and hazard information would depend on various factors including its reactivity, toxicity, and environmental impact.